Cas no 70619-48-6 (4-(3-Fluorophenyl)-3-thiosemicarbazide)
70619-48-6 structure
Product Name:4-(3-Fluorophenyl)-3-thiosemicarbazide
CAS No:70619-48-6
MF:C7H8FN3S
MW:185.221922874451
MDL:MFCD00041286
CID:90511
PubChem ID:2737499
Update Time:2025-04-19
4-(3-Fluorophenyl)-3-thiosemicarbazide Chemical and Physical Properties
Names and Identifiers
-
- 4-(3-Fluorophenyl)-3-thiosemicarbazide
- 1-amino-3-(3-fluorophenyl)thiourea
- N-(3-Fluorophenyl)hydrazinecarbothioamide
- 3-amino-1-(3-fluorophenyl)thiourea
- AS-66045
- 1-amino-3-(3-fluorophenyl)thiourea;N-(3-Fluorophenyl)hydrazinecarbothioamide
- DTXSID20372099
- N1-(3-fluorophenyl)hydrazine-1-carbothioamide
- SCHEMBL9319543
- BDBM50019763
- CHEBI:195006
- FT-0616583
- A836938
- AKOS005207290
- 1-amino-3-(3-luorophenyl)thiourea
- 70619-48-6
- CS-0313154
- MFCD00041286
- CHEMBL3286596
- STK504014
- DTXCID70323132
-
- MDL： MFCD00041286
- Inchi： 1S/C7H8FN3S/c8-5-2-1-3-6(4-5)10-7(12)11-9/h1-4H,9H2,(H2,10,11,12)
- InChI Key： HLLFMTUWRLDCPF-UHFFFAOYSA-N
- SMILES： S=C(NN)NC1C=CC=C(C=1)F
- BRN： 2804712
Computed Properties
- Exact Mass: 185.04200
- Monoisotopic Mass: 185.042
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 0.9
- Topological Polar Surface Area: 82.2A^2
Experimental Properties
- Color/Form: White lens powder
- Density: 1.418
- Melting Point: 164 °C
- Boiling Point: 280.3°C at 760 mmHg
- Flash Point: 123.3°C
- Refractive Index: 1.696
- PSA: 82.17000
- LogP: 2.15000
- Solubility: Insoluble in water
4-(3-Fluorophenyl)-3-thiosemicarbazide Security Information
- Hazard Statement： Toxic
- Hazardous Material transportation number：UN 2811
- Hazard Category Code： 25
- Safety Instruction： S22-S36/37-S45
-
Hazardous Material Identification：
- Safety Term：6.1
- Packing Group：II
- Risk Phrases：R25
- HazardClass：6.1
- PackingGroup：II
- Packing Group：II
- Hazard Level：6.1
4-(3-Fluorophenyl)-3-thiosemicarbazide Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
4-(3-Fluorophenyl)-3-thiosemicarbazide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 009240-5g |
4-(3-Fluorophenyl)-3-thiosemicarbazide |
70619-48-6 | 97% | 5g |
￡113.00 | 2022-03-01 | |
| TRC | F791843-50mg |
4-(3-Fluorophenyl)-3-thiosemicarbazide |
70619-48-6 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | F791843-100mg |
4-(3-Fluorophenyl)-3-thiosemicarbazide |
70619-48-6 | 100mg |
$ 65.00 | 2022-06-04 | ||
| TRC | F791843-500mg |
4-(3-Fluorophenyl)-3-thiosemicarbazide |
70619-48-6 | 500mg |
$ 80.00 | 2022-06-04 | ||
| abcr | AB179299-5 g |
4-(3-Fluorophenyl)-3-thiosemicarbazide; 97% |
70619-48-6 | 5 g |
€225.00 | 2023-07-20 | ||
| Fluorochem | 009240-250mg |
4-(3-Fluorophenyl)-3-thiosemicarbazide |
70619-48-6 | 97% | 250mg |
￡33.00 | 2022-03-01 | |
| eNovation Chemicals LLC | D962821-1g |
4-(3-FLUOROPHENYL)-3-THIOSEMICARBAZIDE |
70619-48-6 | 97% | 1g |
$255 | 2024-06-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1383824-1g |
N-(3-fluorophenyl)hydrazinecarbothioamide |
70619-48-6 | 97% | 1g |
￥852.00 | 2024-05-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1383824-5g |
N-(3-fluorophenyl)hydrazinecarbothioamide |
70619-48-6 | 97% | 5g |
￥3024.00 | 2024-05-02 | |
| Oakwood | 009240-250mg |
4-(3-Fluorophenyl)-3-thiosemicarbazide |
70619-48-6 | 250mg |
$35.00 | 2024-07-19 |
4-(3-Fluorophenyl)-3-thiosemicarbazide Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
70619-48-6 (4-(3-Fluorophenyl)-3-thiosemicarbazide) Related Products
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